[3-(4-Fluorophenoxy)phenyl]methanol

• Molecular Formula: C13H11FO2
• Molecular Weight: 218.22 g/mol
• IUPAC Name: [3-(4-fluorophenoxy)phenyl]methanol
• InChI: InChI=1S/C13H11FO2/c14-11-4-6-12(7-5-11)16-13-3-1-2-10(8-13)9-15/h1-8,15H,9H2
• InChI Key: LDVNDECONPCEAK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)OC2=CC=C(C=C2)F)CO

Description

[3-(4-Fluorophenoxy)phenyl]methanol is a useful research compound. Its molecular formula is C13H11FO2 and its molecular weight is 218.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods II

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3-Hydroxybenzyl alcohol (3.0 g, 24.6 mmol) was dissolved in 1,3-dimethyl-2-imidazolidinone (50 mL). 4-Bromofluorobenzene (6.5 g, 36.9 mmol), potassium carbonate (2.0 g, 14.8 mmol), 8-quinolinol (71 mg, 0.5 mmol), and copper chloride(I) (49 mg, 0.5 mmol) were added thereto, and then the mixture was stirred at 150° C. for 2 days. To the reaction solution was added water, and the reaction mixture was extracted with ethyl acetate. The extract was dried, and then concentrated under reduced pressure. The residue was purified with silica gel column chromatography (hexane/ethyl acetate=90:10 to 80:20) to give the title compound (0.98 mg, yield 18%).